Cas no 348-57-2 (1-Bromo-2,4-difluorobenzene)

1-Bromo-2,4-difluorobenzene Properties

Names and Identifiers

• 1-Bromo-2,4-difluorobenzene
• 2,4-Difluorobromobenzene
• 1-Bromo-2,4-difluoro
• 1-bromo-2,4-difluoro-benzene
• 2,4-diFC6H3Br
• 2,4-Difluoro
• 2,4-Difluoro-1-bromobenzene
• 2,4-Difluorophenyl bromide
• 4-Bromo-1,3-difluorobenzene
• Benzene,1-bromo-2,4-difluoro
• Bromo-2,4-difluorobenzene
• Benzene, 1-bromo-2,4-difluoro-
• MGHBDQZXPCTTIH-UHFFFAOYSA-N
• PubChem2301
• 2,4-difluoro-bromobenzene
• 2,4-Difluoro bromo benzene
• 1-bromo-2,4-diflurobenzene
• KSC490M9J
• 3-bromo-2,6-difluorobenzene
• 1-bromo-2 4-difluorobenzene
• EMOLECULES 4772
• 1-Bromo-2,4-difluorobenzene, 98+%
• 1-Bromo-2,4-difluorobenzene,min.98%
• DTXSID40188336
• FT-0631998
• 1-Bromo-2,4-difluorobenzene, 98%
• CS-W010697
• EINECS 206-479-4
• InChI=1/C6H3BrF2/c7-5-2-1-4(8)3-6(5)9/h1-3
• PS-10243
• EN300-65437
• D1909
• W-106704
• MFCD00000330
• 348-57-2
• AKOS000179355
• 1-bromo-2,4-difluorobenzene;2,4-Difluorobromobenzene
• NS00005837
• A6515
• AM928
• EC 206-479-4
• SCHEMBL14413
• AC-10627
• 1-Bromo-2,4-difluoro-benzene,98%
• 2,4-Difluoro-1-bromobenzene; 2,4-Difluorobromobenzene; 2,4-Difluorophenyl Bromide; 3-Bromo-2,6-difluorobenzene; 4-Bromo-1,3-difluorobenzene
• DB-025337
• +Expand

• MDL： MFCD00000330
• InChIKey： MGHBDQZXPCTTIH-UHFFFAOYSA-N
• Inchi： 1S/C6H3BrF2/c7-5-2-1-4(8)3-6(5)9/h1-3H
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1F)F
• BRN： 1680892

Computed Properties

• Exact Mass: 191.93900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 191.939
• Heavy Atom Count: 9
• Complexity: 97.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.72730
• PSA: 0.00000
• Refractive Index: n20/D 1.505(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 146°C
• Melting Point: −4 °C (lit.)
• Flash Point: Fahrenheit: 125.6 ° f
  Celsius: 52 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.708 g/mL at 25 °C(lit.)

1-Bromo-2,4-difluorobenzene Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S36/37/39-S37/39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Hazard Level：3
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 1993 3/PG 3
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,2-8°C(BD33332)
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3

1-Bromo-2,4-difluorobenzene Customs Data

• HS CODE：29036990
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides